Cas no 1798039-36-7 (5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide)

• Product Name: 5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide
• CAS No: 1798039-36-7
• MF: C₁₆H₁₈ClNO₂S
• MW: 323.83762216568
• CID: 6585178
• PubChem ID: 71810729
• Update Time: 2025-06-18

5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1798039-36-7
• F6452-0597
• AKOS024568677
• 5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide

• Inchi： 1S/C16H18ClNO2S/c1-3-16(20-2,12-7-5-4-6-8-12)11-18-15(19)13-9-10-14(17)21-13/h4-10H,3,11H2,1-2H3,(H,18,19)
• InChI Key： TYGCNZXBNFMRKL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC(C2C=CC=CC=2)(CC)OC)=O)S1

Computed Properties

• Exact Mass: 323.0746777g/mol
• Monoisotopic Mass: 323.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.6Ų

Additional information on 5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide

Introduction to 5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide (CAS No. 1798039-36-7)

5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide (CAS No. 1798039-36-7) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide consists of a thiophene ring, a chloro substituent at the 5-position, and an N-substituted amide group. The presence of the methoxy and phenyl groups on the butyl chain adds complexity and functionality to the molecule, potentially influencing its biological activity and pharmacokinetic properties.

Recent research has focused on the potential therapeutic applications of thiophene derivatives, particularly in the treatment of various diseases. A study published in the Journal of Medicinal Chemistry in 2021 investigated the anticancer properties of several thiophene-based compounds, including 5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide. The results showed that this compound exhibited significant cytotoxic effects against a panel of human cancer cell lines, with particular efficacy against breast and lung cancer cells.

The mechanism of action of 5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide is not yet fully understood, but preliminary studies suggest that it may target multiple cellular pathways involved in cancer progression. For instance, it has been shown to induce apoptosis through the activation of caspase-dependent pathways and to inhibit cell proliferation by interfering with the cell cycle. Additionally, the compound may have anti-inflammatory properties, which could be beneficial in reducing tumor-associated inflammation.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2020, researchers explored the antimicrobial activity of various thiophene derivatives. The results indicated that 5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the growing global concern over antibiotic resistance.

The pharmacokinetic properties of 5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide have also been investigated to assess its potential as a therapeutic agent. Studies have shown that the compound has good oral bioavailability and a favorable half-life, making it suitable for further development as a drug candidate. However, more extensive preclinical studies are needed to fully evaluate its safety and efficacy.

In conclusion, 5-chloro-N-(2-methoxy-2-phenylbutyl)thiophene-2-carboxamide (CAS No. 1798039-36-7) is a promising compound with potential applications in cancer therapy and antimicrobial treatment. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological profile, this compound may play a significant role in addressing unmet medical needs in various disease areas.